N'-(3-phenyl-2-propenylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C22H16N2O2/c25-22(24-23-14-6-9-16-7-2-1-3-8-16)21-15-19-18-11-5-4-10-17(18)12-13-20(19)26-21/h1-15H,(H,24,25)/b9-6+,23-14+
• InChI Key: BYOYASAICAHUNR-SKRBABGKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• SMILES: C1=CC=C(C=C1)C=CC=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43

Description

Naphtho[2,1-b]furan-2-carbohydrazide is a compound that has been widely studied for its potential use in scientific research. The compound is also known as 'N'-(3-phenyl-2-propenylidene)naphtho[2,1-b]furan-2-carbohydrazide' and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of naphtho[2,1-b]furan-2-carbohydrazide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This can lead to a reduction in inflammation and oxidative stress, as well as a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that naphtho[2,1-b]furan-2-carbohydrazide has a variety of biochemical and physiological effects. These include a reduction in inflammation, oxidative stress, and cell proliferation. The compound has also been found to have antibacterial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using naphtho[2,1-b]furan-2-carbohydrazide in laboratory experiments is that it is relatively easy to synthesize and purify. It is also a relatively stable compound, making it easy to store and transport. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are a number of potential future directions for research on naphtho[2,1-b]furan-2-carbohydrazide. One area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast cancer. Other potential applications include the development of new antibiotics and the treatment of inflammatory and autoimmune diseases. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of naphtho[2,1-b]furan-2-carbohydrazide involves the condensation of 2-naphthoic acid hydrazide with cinnamaldehyde in the presence of a suitable catalyst. The resulting compound can be purified and isolated using standard laboratory techniques.

Scientific Research Applications

Naphtho[2,1-b]furan-2-carbohydrazide has been found to have a variety of potential applications in scientific research. The compound has been studied for its anti-inflammatory and antioxidant properties, as well as its potential as an anti-cancer agent. It has also been found to have antibacterial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.